Cas no 113170-37-9 (PROPANOIC ACID, 2-METHYL-3-[(3-METHYLBENZOYL)THIO]-, (S)-)

PROPANOIC ACID, 2-METHYL-3-[(3-METHYLBENZOYL)THIO]-, (S)- structure
113170-37-9 structure
Product Name:PROPANOIC ACID, 2-METHYL-3-[(3-METHYLBENZOYL)THIO]-, (S)-
CAS No:113170-37-9
MF:C12H14O3S
MW:238.302762508392
CID:3512204
Update Time:2025-04-19

PROPANOIC ACID, 2-METHYL-3-[(3-METHYLBENZOYL)THIO]-, (S)- Chemical and Physical Properties

Names and Identifiers

    • PROPANOIC ACID, 2-METHYL-3-[(3-METHYLBENZOYL)THIO]-, (S)-
    • Propanoic acid, 2-methyl-3-[(3-methylbenzoyl)thio]-, (S)- (9CI)
    • Inchi: 1S/C12H14O3S/c1-8-4-3-5-10(6-8)12(15)16-7-9(2)11(13)14/h3-6,9H,7H2,1-2H3,(H,13,14)/t9-/m1/s1
    • InChI Key: NEEWDJGVUVAHSX-SECBINFHSA-N
    • SMILES: C(O)(=O)[C@H](C)CSC(=O)C1=CC=CC(C)=C1

Experimental Properties

  • Density: 1.217±0.06 g/cm3(Predicted)
  • Boiling Point: 395.4±42.0 °C(Predicted)
  • pka: 4.17±0.10(Predicted)
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